[2-Bromo-4-({[2-(dimethylamino)ethyl]amino}methyl)-6-methoxyphenoxy]acetonitrile

• Molecular Formula: C14H20BrN3O2
• Molecular Weight: 342.23 g/mol
• IUPAC Name: 2-[2-bromo-4-[[2-(dimethylamino)ethylamino]methyl]-6-methoxyphenoxy]acetonitrile
• InChI: InChI=1S/C14H20BrN3O2/c1-18(2)6-5-17-10-11-8-12(15)14(20-7-4-16)13(9-11)19-3/h8-9,17H,5-7,10H2,1-3H3
• InChI Key: CCSORUOCATVIHI-UHFFFAOYSA-N
• SMILES: CN(C)CCNCC1=CC(=C(C(=C1)Br)OCC#N)OC

Description

[2-Bromo-4-({[2-(dimethylamino)ethyl]amino}methyl)-6-methoxyphenoxy]acetonitrile, commonly known as BODIPY, is a fluorescent dye that has gained significant attention in the scientific community due to its unique properties. BODIPY is a highly stable molecule that emits bright and intense fluorescence, making it an ideal tool for imaging and detection applications.

Mechanism of Action

BODIPY works by absorbing light energy and then emitting it as fluorescence. BODIPY has a unique molecular structure that allows it to absorb and emit light at specific wavelengths. The fluorescence emitted by BODIPY can be detected and measured using a variety of instruments, including fluorescence microscopes and spectrophotometers.
Biochemical and Physiological Effects:
BODIPY has been shown to have minimal biochemical and physiological effects on cells and tissues. BODIPY is highly stable and does not interact with biological molecules in a significant way. BODIPY is also non-toxic and does not affect cell viability or function.

Advantages and Limitations for Lab Experiments

BODIPY has several advantages for lab experiments, including its high stability, intense fluorescence, and low toxicity. BODIPY is also compatible with a variety of biological samples and imaging techniques. However, BODIPY does have some limitations, including its high cost and limited availability in certain forms.

Future Directions

There are several future directions for BODIPY research, including the development of new synthesis methods, the optimization of imaging techniques, and the exploration of new applications. One area of interest is the use of BODIPY in drug discovery and development, where it can be used to screen potential drug candidates and assess their efficacy in live cells and tissues. Another area of interest is the use of BODIPY in environmental monitoring, where it can be used to detect and quantify pollutants in water and soil samples.
In conclusion, BODIPY is a versatile and powerful tool for scientific research, with a wide range of applications and potential future directions. Its unique properties make it an ideal choice for imaging and detection applications, and its minimal biochemical and physiological effects make it a safe and reliable tool for lab experiments. As research in this field continues to grow, we can expect to see even more innovative uses for BODIPY in the future.

Synthesis Methods

BODIPY can be synthesized using a variety of methods, including the Stille coupling reaction, Suzuki coupling reaction, and Sonogashira coupling reaction. The Stille coupling reaction involves the reaction of a boronic acid with an organotin compound in the presence of a palladium catalyst. The Suzuki coupling reaction involves the reaction of a boronic acid with an aryl halide in the presence of a palladium catalyst. The Sonogashira coupling reaction involves the reaction of an aryl halide with an alkyne in the presence of a palladium catalyst.

Scientific Research Applications

BODIPY has a wide range of scientific research applications, including fluorescence microscopy, flow cytometry, and bioimaging. BODIPY can be used to label and track biological molecules, such as proteins and DNA, in live cells and tissues. BODIPY can also be used to detect and quantify small molecules, such as neurotransmitters and metabolites, in biological samples.